2-phenyl-4-{[3-(1H-pyrazol-5-yl)piperidin-1-yl]carbonyl}quinoline

• IUPAC Name: (2-phenylquinolin-4-yl)-[3-(1H-pyrazol-5-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C24H22N4O/c29-24(28-14-6-9-18(16-28)21-12-13-25-27-21)20-15-23(17-7-2-1-3-8-17)26-22-11-5-4-10-19(20)22/h1-5,7-8,10-13,15,18H,6,9,14,16H2,(H,25,27)
• InChI Key: RARJGJRIBMIFAY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4)C5=CC=NN5
• Molecular Formula: C24H22N4O
• Molecular Weight: 382.5 g/mol

Description

2-phenyl-4-{[3-(1H-pyrazol-5-yl)piperidin-1-yl]carbonyl}quinoline is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the quinoline family and is known to possess various biological activities, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 2-phenyl-4-{[3-(1H-pyrazol-5-yl)piperidin-1-yl]carbonyl}quinoline is not fully understood. However, it is believed to exert its biological activities by interacting with various cellular targets such as enzymes, receptors, and ion channels.
Biochemical and Physiological Effects
2-phenyl-4-{[3-(1H-pyrazol-5-yl)piperidin-1-yl]carbonyl}quinoline has been shown to possess various biochemical and physiological effects. For instance, it has been reported to exhibit anti-cancer activity by inhibiting the growth and proliferation of cancer cells. Additionally, it has been shown to possess anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-phenyl-4-{[3-(1H-pyrazol-5-yl)piperidin-1-yl]carbonyl}quinoline in lab experiments is its high potency and selectivity towards specific cellular targets. However, one of the limitations of using this compound is its relatively complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several future directions for the research and development of 2-phenyl-4-{[3-(1H-pyrazol-5-yl)piperidin-1-yl]carbonyl}quinoline. Some of these include:
1. Further elucidation of the compound's mechanism of action and cellular targets.
2. Development of new derivatives of the compound with improved potency and selectivity.
3. Investigation of the compound's potential applications in the treatment of other diseases such as infectious diseases and metabolic disorders.
4. Exploration of the compound's potential as a molecular probe for studying cellular processes and pathways.
In conclusion, 2-phenyl-4-{[3-(1H-pyrazol-5-yl)piperidin-1-yl]carbonyl}quinoline is a promising compound with various potential applications in scientific research. Further studies are needed to fully understand its mechanism of action and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of 2-phenyl-4-{[3-(1H-pyrazol-5-yl)piperidin-1-yl]carbonyl}quinoline involves the reaction of 2-phenylquinoline-4-carboxylic acid with 3-(1H-pyrazol-5-yl)piperidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is then purified using various chromatographic techniques.

Scientific Research Applications

2-phenyl-4-{[3-(1H-pyrazol-5-yl)piperidin-1-yl]carbonyl}quinoline has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of this compound is in the development of new drugs for the treatment of various diseases such as cancer, inflammation, and neurological disorders.